Cas no 1516690-08-6 (2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol)

• Product Name: 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol
• CAS No: 1516690-08-6
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5577401
• Update Time: 2025-10-28

2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(6-chloro-2-cyclopropyl-4-pyrimidinyl)methylamino]-
• 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol

• Inchi： 1S/C10H14ClN3O/c1-14(4-5-15)9-6-8(11)12-10(13-9)7-2-3-7/h6-7,15H,2-5H2,1H3
• InChI Key： XKANDUUGXNNPKT-UHFFFAOYSA-N
• SMILES： C(O)CN(C1C=C(Cl)N=C(C2CC2)N=1)C

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±32.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol

Introduction to 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol (CAS No. 1516690-08-6)

2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol, identified by its CAS number 1516690-08-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 6-chloro-2-cyclopropylpyrimidin-4-yl moiety and a methylamino substituent on an ethanol backbone suggests a multifaceted interaction profile, which is highly relevant in medicinal chemistry.

The structural composition of this compound positions it as a candidate for further exploration in various biological pathways. Specifically, the pyrimidine core is a well-documented scaffold in drug design, frequently employed in the development of antiviral, anticancer, and antimicrobial agents. The chloro group and cyclopropyl ring introduce additional functional diversity, enabling selective interactions with biological targets. Such structural features are often exploited to enhance binding affinity and reduce off-target effects, critical parameters in modern drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. In particular, the 6-chloro-2-cyclopropylpyrimidin-4-yl moiety has been studied for its potential role in modulating enzyme kinetics and receptor binding. Preliminary computational studies suggest that this fragment may exhibit favorable interactions with enzymes involved in metabolic pathways, making it a promising candidate for further pharmacological investigation.

The methylamino group on the ethanol side chain further enriches the pharmacophoric potential of this compound. Methylamino substituents are known to enhance solubility and improve pharmacokinetic properties, which are essential for drug efficacy. Additionally, the ethanol backbone provides a hydrophilic extension that can facilitate cell membrane permeability, an important consideration for oral bioavailability. These characteristics make 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol an intriguing candidate for further synthetic modifications and biological testing.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. The structural motifs present in this compound bear resemblance to known inhibitors that modulate protein phosphorylation and ubiquitination. For instance, the pyrimidine ring is structurally analogous to kinase inhibitors used in oncology treatments. This similarity opens up possibilities for exploring its potential as an inhibitor or modulator of protein kinases and other enzymes involved in cellular signaling pathways.

Moreover, the chloro group on the pyrimidine ring is strategically positioned to engage in hydrogen bonding or halogen interactions with biological targets. Such interactions are often pivotal in achieving high-affinity binding. Halogen bonds, in particular, have gained attention as they provide unique advantages over traditional hydrogen bonds due to their directional nature and higher binding energy under certain conditions. This feature could be leveraged to design more potent and selective inhibitors.

The cyclopropyl ring, another notable feature of this compound, introduces steric constraints that can fine-tune binding affinity by influencing conformational flexibility. Cyclopropyl groups are frequently incorporated into drug molecules due to their ability to stabilize specific conformations throughsteric hindrance. This can prevent unwanted conformational changes that might reduce binding efficacy or increase toxicity.

Recent studies have also highlighted the importance of physicochemical properties such as lipophilicity and polar surface area (PSA) in determining drug-like characteristics. The combination of hydrophobic (cyclopropyl ring) and hydrophilic (ethanol side chain) regions in 2-((6-chloro-2-cyclopropylpyrimidin-4-yl)(methyl)amino)ethan-1-ol suggests a balanced lipophilicity profile, which is desirable for oral drugs. Computational descriptors derived from these properties can be used to predict pharmacokinetic behavior, aiding in the optimization process.

From a synthetic chemistry perspective, this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have enabled efficient construction of such molecules through multi-step reactions involving functional group transformations and regioselective substitutions. Advances in catalytic processes have also facilitated the introduction of complex motifs like the 6-chloro-2-cyclopropylpyrimidin-4-yl core with high precision.

In conclusion,2-((6-chloro-2-cyclopropylpyrimidin-4-y](methyl)amino)ethan-l -ol (CAS No. 1516690 08 6) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of functional groups positions it as a valuable scaffold for further medicinal chemistry exploration. The presence of key pharmacophoric elements such as the pyrimidine core,chloro group, cyclopropyI ring,and methylamino substituent offers multiple avenues for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms,this compound warrants further investigation into its pharmacological properties and applications across various therapeutic domains.